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CAS No.: 19368-18-4

Cat. No.: S003711

Get Quote

Ftaxilide: Key Chemical Identifiers

Before conducting experiments, you can confirm you have the correct compound using these basic

identifiers from supplier databases [1] [2] [3]:

Property Description

CAS Number 19368-18-4 [1] [2] [4]

Molecular Formula C₁₆H₁₅NO₃ [2] [4] [3]

Molecular Weight 269.30 g/mol [2] [4] [3]

Synonyms Histanorm [3]

Appearance White to off-white solid [2] [3]

SMILES O=C(O)C1=CC=CC=C1C(NC2=C(C)C=CC=C2C)=O [2]

Handling Note For research use only; not for human consumption [2] [3]
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Without specific protocols for Ftaxilide, the general approach to small molecule purity verification relies on

a combination of analytical techniques. The diagram below illustrates how these methods work together in a

logical workflow.
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The methods referenced in the diagram are standard for pharmaceutical analysis, though the search results

did not contain specific experimental parameters for Ftaxilide.

Structural Confirmation: Techniques like ¹H NMR are used to verify the molecular structure of a
compound [4]. A published spectrum for Ftaxilide (CAS 19368-18-4) is listed, which you could use as

a reference to compare against your own sample's spectrum [4].
Purity and Impurity Profiling: Chromatographic methods like HPLC are the standard for

separating and quantifying the main compound from its impurities. The search results did not provide
a specific HPLC method for Ftaxilide.

Composition and Mass Analysis: Mass Spectrometry confirms the molecular weight of the
compound and its fragments. The search results confirm the theoretical molecular weight of Ftaxilide
is 269.30 g/mol [2] [4] [3], which is the value your MS data should reflect.
Physical Property Checks: Melting point determination is a classical method to assess the purity

and crystallinity of a solid compound. A sharp, well-defined melting point that matches the literature
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value is a good initial indicator of purity.

Troubleshooting Common Scenarios

Here are answers to potential FAQs based on common laboratory challenges:

Low Purity by HPLC: If your sample shows numerous or large impurity peaks, consider purifying it
using standard techniques like recrystallization (common for solid compounds) or preparatory-scale

HPLC. The solvent DMSO is commonly used to dissolve Ftaxilide for experiments [2] [3].
NMR Spectrum Doesn't Match: First, ensure your sample is pure. Impurities can distort the

spectrum. If the problem persists, verify the solvent used for the reference spectrum and that your
instrument is correctly calibrated.

Unexpected Analytical Results: Consistently confirm the identity of your material against its basic
chemical descriptors (CAS number, molecular formula, etc.) [1] [2] [3] to rule out issues with the

starting material itself.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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